![molecular formula C6H5ClN2O2S B2645901 Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride CAS No. 409062-93-7](/img/structure/B2645901.png)
Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride
Overview
Description
Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride is a thiazole aldehyde derivative . It’s a promising class of anti-tuberculosis agents shown to have potent activity in vitro and to target QcrB, a key component of the mycobacterial cytochrome bcc-aa3 super complex critical for the electron transport chain .
Synthesis Analysis
A highly efficient unprecedented catalyst-free microwave-assisted procedure for synthesizing benzo[d] imidazo[2,1-b]thiazoles and N-alkylated 2-aminobenzo[d]oxazol in green media was developed . The transformation provided rapid access to functionalized benzo[d]imidazo[2,1-b]thiazoles from 2-aminobenzothiazole and N-alkylated 2-aminobenzo[d]oxazole from 2-aminobenzoxazole scaffolds under mild transition-metal-free conditions .Molecular Structure Analysis
The molecular structure of Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride was characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride include the Baylis–Hillman reaction with methyl acrylate catalyzed by DABCO (1,4-diazabicyclo [2.2.2]octane) . The reaction mechanism has been studied by electrospray ionization mass spectrometry (ESI-MS) .Physical And Chemical Properties Analysis
The physical and chemical properties of Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride were analyzed using 1H NMR, 13C NMR, HPLC, and MS spectral analysis .Scientific Research Applications
Antimycobacterial Agents
Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid derivatives have been found to have significant antimycobacterial properties . In a study, four series of novel imidazo[2,1-b]thiazole and benzo[d]-imidazo[2,1-b]thiazole carboxamide analogues were synthesized and evaluated for in vitro antitubercular activity . The most active derivative displayed significant activity against Mycobacterium tuberculosis .
Anticancer Agents
Benzo[d]imidazo[2,1-b]thiazoles have been reported to serve as powerful anticancer agents . They have shown promising results in the treatment of various types of cancer .
Anxiolytic Agents
These compounds have also been reported to serve as potent non-sedative anxiolytic agents . They can help in the treatment of anxiety disorders without causing sedation, which is a common side effect of many anxiolytic drugs .
PET Imaging Probes
Benzo[d]imidazo[2,1-b]thiazoles can be used as PET imaging probes of β-amyloid plaques in the brains of Alzheimer’s patients . This can aid in the early detection and treatment of Alzheimer’s disease .
Kinase Inhibitors
These compounds have been found to inhibit kinase , an enzyme that plays a crucial role in the regulation of cell functions. This property makes them potential candidates for the treatment of diseases caused by the dysregulation of kinase activity .
Antimicrobial Agents
Imidazo[2,1-b]thiazole derivatives have shown antimicrobial properties . They can be used in the treatment of various microbial infections .
Mechanism of Action
Future Directions
The future directions for Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride include further development as an anti-tuberculosis agent . The synthetic manipulation is expected to greatly expand the repertoire of reaction types in heterocyclic chemistry and pave the way for new syntheses of bioactive compounds .
properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2S.ClH/c9-5(10)4-3-8-2-1-7-6(8)11-4;/h1-3H,(H,9,10);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYOGNAZKOCMDNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(SC2=N1)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride | |
CAS RN |
409062-93-7 |
Source
|
| Record name | imidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4,7-Trimethyl-6-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione](/img/structure/B2645818.png)
![3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl-(2-methyl-1,3-oxazol-4-yl)methanone](/img/structure/B2645822.png)
![N-([2,4'-bipyridin]-3-ylmethyl)-3-(2-bromophenyl)propanamide](/img/structure/B2645830.png)
![(4-Chlorophenyl)[3-(dimethylamino)-5-(trifluoromethyl)-2-pyridinyl]methanone](/img/structure/B2645832.png)
![4-Amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide](/img/structure/B2645838.png)
